Cas no 2172513-31-2 (1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 2172513-31-2
• MF: C₁₀H₁₁F₈N₃
• MW: 325.201669931412
• CID: 5897852
• PubChem ID: 165522184
• Update Time: 2025-09-26

1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1277693
• 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine
• 2172513-31-2

• Inchi： 1S/C10H11F8N3/c1-2-3-4-21-7(19)5(9(13,14)15)6(20-21)8(11,12)10(16,17)18/h2-4,19H2,1H3
• InChI Key： JWRBJDVELADKHV-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(C(F)(F)F)=C(N)N(CCCC)N=1)F

Computed Properties

• Exact Mass: 325.08252266g/mol
• Monoisotopic Mass: 325.08252266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine

Compound CAS No 2172513-31-2: 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine

The compound with CAS number 2172513-31-2, named 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine, is a highly specialized organic molecule with significant applications in the field of agrochemicals and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and biological activities. The structure of this molecule is characterized by a pyrazole ring system substituted with a butyl group at position 1, a pentafluoroethyl group at position 3, and a trifluoromethyl group at position 4. These substituents contribute to its unique chemical reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a herbicide due to its ability to inhibit specific enzymes involved in plant growth. Researchers have demonstrated that 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazol-5-amine exhibits potent activity against a wide range of agricultural weeds without causing significant harm to crops. This makes it an attractive candidate for developing next-generation herbicides that are both effective and environmentally friendly.

The synthesis of this compound involves a multi-step process that includes the formation of the pyrazole ring followed by substitution reactions to introduce the various functional groups. The use of fluorinated substituents such as pentafluoroethyl and trifluoromethyl groups is particularly interesting as these groups enhance the molecule's stability and bioactivity. Recent advancements in fluorination techniques have made it possible to synthesize this compound with higher yields and greater precision.

In terms of biological activity, pyrazole derivatives like this compound have been extensively studied for their potential in treating various diseases. For instance, research has shown that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Additionally, its structure suggests potential applications in cancer therapy as pyrazole-based compounds are known to target specific oncogenic pathways.

The environmental impact of this compound is another area of active research. Studies have shown that it has a relatively low toxicity profile towards non-target organisms, which is crucial for its use in agriculture. However, further investigations are needed to fully understand its long-term effects on soil microbiota and aquatic ecosystems.

In conclusion, CAS No 2172513-31-2 represents a promising compound with diverse applications in agriculture and medicine. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in the development of new agrochemicals and therapeutic agents.